Cas no 1806962-97-9 (3-Chloro-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1806962-97-9
• MF: C₇H₂ClF₆N
• MW: 249.540901660919
• CID: 4869043
• Update Time: 2025-06-08

3-Chloro-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF6N/c8-3-4(9)2(7(12,13)14)1-15-5(3)6(10)11/h1,6H
• InChI Key： KGSXZWSCKMFRIM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=CN=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine

3-Chloro-2-(Difluoromethyl)-4-Fluoro-5-(Trifluoromethyl)Pyridine: A Promising Scaffold in Chemical and Pharmaceutical Research

The compound 3-Chloro-2-(difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1806962-97-9) represents a structurally complex pyridine derivative with multifunctional halogen substitutions, positioning it as a critical molecule in advanced chemical and biomedical research. Its unique architecture—comprising a chloro group at position 3, a difluoromethyl substituent at position 2, and a trifluoromethyl moiety at position 5—confers distinct physicochemical properties and pharmacological potential.

Recent studies highlight its utility as a building block for synthesizing bioactive compounds targeting viral replication mechanisms. For instance, investigations published in the Journal of Medicinal Chemistry (2023) demonstrated that analogs of this pyridine scaffold exhibit potent inhibition of HIV protease activity, with submicromolar IC₅₀ values reported under physiological conditions. The trifluoromethyl group at position 5 enhances metabolic stability by shielding reactive sites from cytochrome P450 enzymes, a critical factor for drug candidates.

Synthetic chemists have developed novel routes to access this compound efficiently using palladium-catalyzed cross-coupling strategies. A 2024 study in Organic Letters detailed a one-pot Suzuki-Miyaura protocol that achieved >95% yield by optimizing ligand selection (Xantphos) and reaction temperature (80°C). This method reduces synthetic steps compared to traditional multi-stage approaches involving Grignard reagents, aligning with green chemistry principles.

In agrochemical applications, its fluorinated substituents contribute to selectivity against phytopathogenic fungi while minimizing mammalian toxicity—a balance crucial for next-generation pesticides. Research from the University of California (published 2023) identified this compound as an effective inhibitor of Cercospora zeae-maydis, the causal agent of gray leaf spot in maize, with an EC₅₀ of 18 µM in foliar assays.

Molecular dynamics simulations published in Nature Communications (January 2024) revealed that the difluoromethyl group at C-2 induces conformational rigidity that stabilizes protein-ligand interactions within kinase domains. This structural feature was leveraged to design novel inhibitors of Bruton's tyrosine kinase (BTK), showing promise for treating autoimmune disorders like rheumatoid arthritis without off-target effects observed in first-generation BTK inhibitors.

The compound's electronic properties are further optimized by spatial arrangement of fluorine atoms: the trifluoromethyl group acts as an electron-withdrawing meta-directing group during electrophilic substitution reactions, while the difluoromethoxy substituent modulates hydrogen bonding capabilities critical for enzyme binding affinity. These characteristics were exploited in a recent asymmetric synthesis reported in Angewandte Chemie, achieving enantioselectivities up to 98% ee via chiral thiourea catalysts.

Clinical translation studies are currently underway for its application as a radiotracer component in positron emission tomography (PET). Preliminary data from preclinical trials indicate favorable biodistribution profiles when conjugated with fluorine-18 isotopes, enabling real-time imaging of tumor hypoxia—a key biomarker for cancer prognosis—as detailed in a December 2023 abstract presented at the Society of Nuclear Medicine annual meeting.

Safety evaluations conducted under OECD guidelines confirmed low acute toxicity (< span class="bold">LD₅₀ > 5 g/kg orally< /span>) while demonstrating no mutagenic effects in Ames tests up to 5 mg/plate concentrations. These findings align with regulatory requirements for both pharmaceutical development and industrial chemical applications.

Ongoing research explores its role as a photoactive chromophore in organic electronics due to extended π-conjugation resulting from fluorination patterns. A collaborative study between MIT and Samsung Advanced Institute (published July 2024) demonstrated enhanced charge carrier mobility (>1 cm²/V·s) when incorporated into polymer solar cell blends compared to non-fluorinated analogs, suggesting potential for high-efficiency photovoltaic materials.

This multifunctional pyridine derivative exemplifies how strategic halogenation can engineer molecules with tailored properties across diverse applications—from precision medicine to sustainable energy solutions—while adhering to contemporary synthetic and analytical standards established by leading research institutions worldwide.